2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C10H14Cl2N2O2S/c1-14(2)6-5-13-17(15,16)10-7-8(11)3-4-9(10)12/h3-4,7,13H,5-6H2,1-2H3
• InChI Key: SWTCJHFPWQHHNL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C10H14Cl2N2O2S
• Molecular Weight: 297.20 g/mol

Description

2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide, also known as DIDS, is a sulfonamide derivative that has been widely used in scientific research for its ability to inhibit anion transporters and channels. DIDS is a potent inhibitor of chloride channels and has been used to study the role of these channels in various physiological processes.

Mechanism of Action

2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide inhibits chloride channels by binding to the channel pore and blocking the movement of chloride ions through the channel. It also inhibits the activity of anion transporters by binding to the transporter protein and preventing the transport of anions across the cell membrane.
Biochemical and Physiological Effects:
2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide has been shown to affect a wide range of physiological processes, including the regulation of cell volume, acid-base balance, and neurotransmitter release. It has also been shown to modulate the activity of ion channels and transporters in various tissues, including the heart, brain, and kidney.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide in lab experiments is its high potency and specificity for chloride channels and anion transporters. However, 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide is known to have off-target effects and can also inhibit other ion channels and transporters. Additionally, the use of 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide in vivo can be limited by its poor solubility and potential toxicity.

Future Directions

Future research on 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide could focus on developing more potent and specific inhibitors of chloride channels and anion transporters. Additionally, the use of 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide in combination with other drugs could be explored to enhance its therapeutic potential. Further studies could also investigate the role of chloride channels and anion transporters in the pathogenesis of various diseases and develop new therapeutic strategies based on this knowledge.
Conclusion:
In conclusion, 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide is a potent inhibitor of chloride channels and anion transporters that has been widely used in scientific research. Its mechanism of action and physiological effects have been extensively studied, and it has been shown to have potential therapeutic applications in various diseases. However, further research is needed to fully understand its pharmacological properties and develop new therapeutic strategies based on this knowledge.

Scientific Research Applications

2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide has been extensively used in scientific research to study the role of chloride channels in various physiological processes. It has been used in studies related to cystic fibrosis, epilepsy, and hypertension. 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzenesulfonamide has also been used to study the transport of other anions such as bicarbonate and sulfate.